Acetic acid, chloro(diethoxyphosphinyl)-, 1,1-dimethylethyl ester

• CAS No.: 159377-41-0
• Molecular Formula: C10H20ClO5P
• Molecular Weight: 286.69 g/mol
• IUPAC Name: tert-butyl 2-chloro-2-diethoxyphosphorylacetate
• InChI: InChI=1S/C10H20ClO5P/c1-6-14-17(13,15-7-2)8(11)9(12)16-10(3,4)5/h8H,6-7H2,1-5H3
• InChI Key: MITKXERVQIXDAR-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C(=O)OC(C)(C)C)Cl)OCC

Description

Acetic acid, chloro(diethoxyphosphinyl)-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C10H20ClO5P and its molecular weight is 286.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound of Step B (18.4 g, 0.0572 mol) was dissolved in ethanol (140 mL) and cooled to 0° C. A solution of sodium sulfite (14.4 g, 0.1144 mol) in H2O (63 mL) was added with stirring such that the internal temperature remained below 14° C. The cooling bath was removed and the mixture was stirred at room temperature for 30 min. The reaction mixture was extracted with chloroform (5×), and the combined organic phase was dried (MgSO4), filtered and concentrated to afford 16.4 g of the title compound of Step C as a clear oil. 1H NMR (300 MHz, CDCl3): δ 4.43 (d,1H, J=15.9 Hz), 4.30-4.24 (m,4H), 1.52 (s,9H), 1.38 (t,6H, J=6.9 Hz).